Photoinduced electron transfer in a supramolecular triad produced by porphyrin anion-induced electron transfer from tetrathiafulvalene calix[4]pyrrole to Li+@C60†
Chemical Communications Pub Date: 2015-05-07 DOI: 10.1039/C5CC03061G
Abstract
Binding of a porphyrin carboxylate anion (1) to tetrathiafulvalene calix[4]pyrrole (TTF-C4P) results in electron transfer from TTF-C4P to Li+@C60 to produce the charge-separated state (1/TTF-C4P˙+/Li+@C60˙−) in benzonitrile. Upon photoexcitation of 1, photoinduced electron transfer from the triplet excited state of 1 to TTF-C4P˙+ occurs to produce the higher energy charge-separated state (1˙+/TTF-C4P/Li+@C60˙−), which decays to the ground state with a lifetime of 4.8 μs.
![Graphical abstract: Photoinduced electron transfer in a supramolecular triad produced by porphyrin anion-induced electron transfer from tetrathiafulvalene calix[4]pyrrole to Li+@C60](http://scimg.chem960.com/usr/1/C5CC03061G.jpg)
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